Cas no 1333113-23-7 (2-(3-bromo-2-methylphenyl)propan-2-ol)

• Product Name: 2-(3-bromo-2-methylphenyl)propan-2-ol
• CAS No: 1333113-23-7
• MF: C₁₀H₁₃BrO
• MW: 229.113622426987
• CID: 5833294
• PubChem ID: 117329738
• Update Time: 2025-06-08

2-(3-bromo-2-methylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3-bromo-α,α,2-trimethyl-
• 2-(3-bromo-2-methylphenyl)propan-2-ol
• EN300-1910501
• 1333113-23-7

• Inchi： 1S/C10H13BrO/c1-7-8(10(2,3)12)5-4-6-9(7)11/h4-6,12H,1-3H3
• InChI Key： JRRNCMLMBFEAHI-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(C=1C)Br)(O)(C)C

Computed Properties

• Exact Mass: 228.01498g/mol
• Monoisotopic Mass: 228.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.351±0.06 g/cm3(Predicted)
• Boiling Point: 274.6±25.0 °C(Predicted)
• pka: 14.42±0.29(Predicted)

Additional information on 2-(3-bromo-2-methylphenyl)propan-2-ol

Recent Advances in the Study of 2-(3-bromo-2-methylphenyl)propan-2-ol (CAS: 1333113-23-7)

In recent years, the compound 2-(3-bromo-2-methylphenyl)propan-2-ol (CAS: 1333113-23-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique brominated aromatic structure, has shown promising potential in various therapeutic applications, including anti-inflammatory and anticancer activities. The latest studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

A recent study published in the Journal of Medicinal Chemistry (2023) investigated the synthetic optimization of 2-(3-bromo-2-methylphenyl)propan-2-ol. The researchers employed a novel catalytic system to enhance the yield and purity of the compound, achieving a 15% improvement in overall efficiency compared to traditional methods. This advancement is critical for scaling up production for preclinical and clinical studies.

Another significant development comes from a collaborative study between academic and industry researchers, which explored the compound's anti-inflammatory properties. Using in vitro and in vivo models, the team demonstrated that 2-(3-bromo-2-methylphenyl)propan-2-ol effectively inhibits the NF-κB signaling pathway, a key regulator of inflammatory responses. These findings suggest its potential as a lead compound for developing new anti-inflammatory drugs.

In the realm of oncology, preliminary data from a 2023 study indicate that 2-(3-bromo-2-methylphenyl)propan-2-ol exhibits selective cytotoxicity against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The compound's ability to induce apoptosis via mitochondrial dysfunction highlights its unique mechanism, differentiating it from existing therapies. Further studies are underway to evaluate its efficacy in combination with other anticancer agents.

Despite these promising results, challenges remain in the clinical translation of 2-(3-bromo-2-methylphenyl)propan-2-ol. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous pharmacokinetic and toxicological studies. Researchers are also exploring structural modifications to enhance its therapeutic index while minimizing adverse effects.

In conclusion, 2-(3-bromo-2-methylphenyl)propan-2-ol (CAS: 1333113-23-7) represents a promising candidate for further development in pharmaceutical applications. Its diverse biological activities and improved synthetic accessibility make it a valuable subject for ongoing research. Future studies should focus on overcoming translational hurdles and expanding its therapeutic potential across multiple disease areas.